Cas no 1664-98-8 (Formaldehyde-d2 (~20% in D2O))

• Product Name: Formaldehyde-d2 (~20% in D2O)
• CAS No: 1664-98-8
• MF: CH₂O
• MW: 32.0383038520813
• MDL: MFCD00144373
• CID: 157991
• PubChem ID: 123127
• Update Time: 2025-05-25

Formaldehyde-d2 (~20% in D2O) Chemical and Physical Properties

Names and Identifiers

• Formaldehyde-d2(6CI,8CI,9CI)
• Formaldehyde-D2
• Formaldehyde-d2 solution
• d2-formaldehyde
• Dideuteroparaformaldehyde
• Formaldehyde-d2 polymer
• Formalin-d2
• Paraformaaldehyde-d6
• perdeuteroformaldehyde
• CD2O
• (2H2)Methanone
• (2H)formaldehyde
• (2H2)Formaldehyde
• dideuteriomethanone
• Deuterated formaldehyde
• Formalin-D2 (20% w/w in H2O)
• Formaldehyde-d2 solution ~20 wt. % in D2O, 98 atom % D
• J-010288
• EINECS 216-775-5
• Formaldehyde-d2 (~20% in D2O)
• Paraformaldehyde-d2
• AT37380
• FORMALIN-D2 (20% W/W IN H2O) 99 ATOM % D
• Formaldehyde-d2-
• 1664-98-8
• J-018598
• 32008-59-6
• Formaldehyde-d2 (6CI,8CI,9CI)
• NS00066917
• DTXSID00168098
• Formaldehyde-d2 (~20per cent in D2O)
• Formalin-d2 (20% w/w in D2O)
• Deuterated formaldehyde; Formalin-d2
• DTXCID1090589
• WSFSSNUMVMOOMR-DICFDUPASA-N

• MDL： MFCD00144373
• Inchi： 1S/CH2O/c1-2/h1H2/i1D2
• InChI Key： WSFSSNUMVMOOMR-DICFDUPASA-N
• SMILES： O=C([2H])[2H]

Computed Properties

• Exact Mass: 32.02310
• Monoisotopic Mass: 32.023118
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: liquid
• Density: 0.684
• Boiling Point: °Cat760mmHg
• Flash Point: >230 °F
• Refractive Index: 1.235
• PSA: 17.07000
• LogP: 0.45100
• Solubility: Not determined
• Vapor Pressure: 3463.8±0.0 mmHg at 25°C

Formaldehyde-d2 (~20% in D2O) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3334
• WGK Germany：-
• Hazard Category Code： 20/21/22-36/37/38-40-43-34
• Safety Instruction： S26; S36/37; S51
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38; R40; R43
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds

Additional information on Formaldehyde-d2 (~20% in D2O)

Formaldehyde-d2 (~20% in D2O): A Comprehensive Overview

Formaldehyde-d2, also known as deuterated formaldehyde, is a compound with the CAS number 1664-98-8. It is a stable isotope-labeled version of formaldehyde, where one or more hydrogen atoms are replaced with deuterium atoms. This compound is typically provided as a solution in deuterated water (D2O) at a concentration of approximately 20%. The use of deuterium in this compound makes it highly valuable in various scientific and industrial applications, particularly in fields such as nuclear magnetic resonance (NMR) spectroscopy, metabolic studies, and chemical synthesis.

The synthesis of Formaldehyde-d2 involves the substitution of hydrogen atoms with deuterium atoms, a process that can be achieved through various methods, including isotopic exchange reactions or direct synthesis from deuterated precursors. The resulting compound retains the chemical properties of formaldehyde but exhibits distinct physical and spectroscopic characteristics due to the presence of deuterium. This makes it an ideal tool for researchers studying molecular structures, reaction mechanisms, and isotopic effects.

In recent years, there has been a growing interest in the application of deuterated compounds like Formaldehyde-d2 in biomedical research. For instance, studies have shown that deuterated molecules can be used to track metabolic pathways in living organisms with high precision. By incorporating Formaldehyde-d2 into cellular systems, researchers can monitor the incorporation of deuterium into biomolecules, providing insights into metabolic fluxes and enzyme activities.

Beyond biomedical applications, Formaldehyde-d2 has also found utility in the field of analytical chemistry. Its use in NMR spectroscopy allows for clearer differentiation between hydrogen and deuterium signals, enhancing the resolution and interpretability of spectra. This is particularly beneficial in complex mixtures where precise identification of molecular components is critical.

The development of advanced manufacturing techniques has further expanded the availability and accessibility of Formaldehyde-d2. Modern production methods ensure high purity levels, making it suitable for even the most demanding research applications. Additionally, the use of D2O as a solvent not only stabilizes the compound but also facilitates its handling and storage.

In conclusion, Formaldehyde-d2 (~20% in D2O) represents a versatile and powerful tool for researchers across multiple disciplines. Its unique properties and wide range of applications continue to drive innovation and discovery in both academic and industrial settings.